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Compound of Interest

Compound Name: Nigericin sodium salt

Cat. No.: B7880884 Get Quote

Nigericin Sodium Salt: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stable storage and safe handling of

Nigericin sodium salt.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid (lyophilized) Nigericin sodium
salt?

To ensure long-term stability, solid Nigericin sodium salt should be stored under specific

conditions. For optimal preservation, store the lyophilized powder in a tightly sealed container,

desiccated, and protected from light.[1][2][3] Recommended storage temperatures vary slightly

among suppliers but generally fall within the range of 2-8°C or at -20°C.[1][2][4][5][6]

Q2: How long can I store the solid Nigericin sodium salt?

When stored correctly, the solid form of Nigericin sodium salt is stable for an extended

period. Suppliers indicate a shelf life of 24 months to 3 years.[1][2]

Q3: What solvents should I use to reconstitute Nigericin sodium salt?

Nigericin sodium salt is practically insoluble in water.[1][5][7] Recommended solvents for

reconstitution include Dimethyl sulfoxide (DMSO), ethanol, and methanol.[1][2][5][6] Chloroform
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is also a suitable solvent.[1][5] For cell culture experiments, it is common to prepare a

concentrated stock solution in an organic solvent, which is then further diluted in the aqueous

culture medium.

Q4: What is the solubility of Nigericin sodium salt in common solvents?

Solubility can vary, but typical values are:

Methanol: 10 mg/mL[1][5]

Chloroform: 10 mg/mL[1][5]

Ethanol: Approximately 5 mg/mL to 25 mg/mL[1][7]

DMSO: Solubility can be variable, with some sources indicating lower solubility (<3.7 mg/mL)

and others providing methods for preparing higher concentration stocks (e.g., 10 mM).[2][7]

[8]

Q5: How should I store stock solutions of Nigericin sodium salt?

Once reconstituted, it is crucial to store stock solutions properly to maintain potency. The

general recommendation is to store solutions at -20°C or -80°C.[2][9][10] To avoid degradation

from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller,

single-use volumes.[2][9]

Q6: What is the stability of Nigericin sodium salt in solution?

The stability of stock solutions is more limited than the solid form. Depending on the solvent

and storage temperature, solutions can be stable for 1 to 6 months.[2][9][10] Aqueous solutions

are not recommended for storage longer than one day.[6]

Troubleshooting Guide
Problem: I see a precipitate when I dilute my Nigericin sodium salt stock solution in cell

culture medium.

Cause and Solution: This is a common issue due to the low aqueous solubility of Nigericin.
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Pre-warming the stock solution: If your stock is in ethanol, briefly warming it and vortexing

before adding it to the medium can help.[11]

Dilution method: When diluting, add the Nigericin stock solution to the medium while gently

vortexing or mixing to ensure rapid and even dispersion.

Final concentration: Be mindful of the final concentration in your experiment, as exceeding

the aqueous solubility limit will inevitably lead to precipitation.

Impact on experiment: Minor precipitation may not significantly affect the experimental

outcome, as the active compound is still present in the medium.[11]

Problem: My experimental results are inconsistent.

Cause and Solution: Inconsistent results can stem from improper storage and handling.

Improper storage of stock solutions: Ensure that stock solutions are stored at -20°C or -80°C

and have not been subjected to multiple freeze-thaw cycles.[2][9]

Age of the solution: Do not use stock solutions that have been stored beyond their

recommended stability period (typically 1-2 months at -20°C).[2][10]

Light exposure: Protect both the solid compound and its solutions from light.[1]

Data Presentation
Table 1: Storage and Stability of Nigericin Sodium Salt
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Form
Storage
Temperature

Recommended
Conditions

Stability Citations

Solid

(Lyophilized)
2-8°C or -20°C

Tightly sealed,

desiccated,

protected from

light.[1][2][3]

2 to 3 years [1][2][4][5][6]

Stock Solution -20°C or -80°C

Aliquot to avoid

freeze-thaw

cycles.[2][9]

1 to 6 months [2][9][10]

Aqueous

Solution
2-8°C

Not

recommended

for long-term

storage.

< 24 hours [6]

Table 2: Solubility of Nigericin Sodium Salt

Solvent Solubility Citations

Methanol 10 mg/mL [1][5]

Chloroform 10 mg/mL [1][5]

Ethanol ~5-25 mg/mL [1][7]

DMSO
Variable (<3.7 mg/mL to 10

mM)
[2][7][8]

Water Practically insoluble [1][5][7]

Experimental Protocols
Protocol 1: Reconstitution of Nigericin Sodium Salt

Objective: To prepare a concentrated stock solution of Nigericin sodium salt for experimental

use.

Materials:
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Nigericin sodium salt (lyophilized powder)

Anhydrous DMSO or Ethanol

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Bring the vial of lyophilized Nigericin sodium salt to room temperature before opening to

prevent condensation.

Calculate the volume of solvent required to achieve the desired stock concentration. For

example, to prepare a 10 mM stock solution from 5 mg of powder (MW: 746.94 g/mol ), you

would add 669 µL of DMSO.[2]

Add the appropriate volume of solvent to the vial.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid dissolution.[7]

Aliquot the stock solution into single-use, light-protected microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Visualizations
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Caption: Workflow for handling Nigericin sodium salt from receipt to experimental use.

Precipitate Observed in
Culture Medium?

Is the stock solution clear?

Yes

Warm and vortex
the stock solution

No

How was it diluted?

Yes

Slowly add stock to
medium with mixing

Improperly

Is the final concentration
too high?

Properly

Lower the final
concentration

Yes

Proceed with experiment,
monitor results

No

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7880884?utm_src=pdf-body
https://www.benchchem.com/product/b7880884?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7880884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Troubleshooting logic for precipitation issues with Nigericin sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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